Cas no 2228736-92-1 (4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid)

4-Hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid is a cyclohexane derivative featuring both hydroxyl and carboxylic acid functional groups, along with a thian-3-yl substituent. This compound is of interest in medicinal and synthetic chemistry due to its structural complexity, which allows for potential applications as an intermediate in the development of pharmacologically active molecules. The presence of multiple functional groups enhances its reactivity, enabling diverse derivatization pathways. Its stereochemistry and conformational flexibility may also contribute to selective binding interactions in biological systems. The compound is typically utilized in research settings for exploring structure-activity relationships or as a building block in organic synthesis. Proper handling and storage are recommended due to its reactive nature.
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid structure
2228736-92-1 structure
Product Name:4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
CAS No:2228736-92-1
MF:C12H20O3S
MW:244.350402832031
CID:6415588
PubChem ID:165843193
Update Time:2025-10-22

4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
    • EN300-1728743
    • 2228736-92-1
    • Inchi: 1S/C12H20O3S/c13-10-3-5-12(6-4-10,11(14)15)9-2-1-7-16-8-9/h9-10,13H,1-8H2,(H,14,15)
    • InChI Key: IRHAUTDBGYZECJ-UHFFFAOYSA-N
    • SMILES: S1CCCC(C1)C1(C(=O)O)CCC(CC1)O

Computed Properties

  • Exact Mass: 244.11331567g/mol
  • Monoisotopic Mass: 244.11331567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 82.8Ų

4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1728743-0.05g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
0.05g
$1464.0 2023-09-20
Enamine
EN300-1728743-0.1g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
0.1g
$1533.0 2023-09-20
Enamine
EN300-1728743-0.25g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
0.25g
$1604.0 2023-09-20
Enamine
EN300-1728743-0.5g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
0.5g
$1673.0 2023-09-20
Enamine
EN300-1728743-1.0g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
1g
$1742.0 2023-06-04
Enamine
EN300-1728743-2.5g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
2.5g
$3417.0 2023-09-20
Enamine
EN300-1728743-5.0g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
5g
$5056.0 2023-06-04
Enamine
EN300-1728743-10.0g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
10g
$7497.0 2023-06-04
Enamine
EN300-1728743-1g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
1g
$1742.0 2023-09-20
Enamine
EN300-1728743-5g
4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid
2228736-92-1
5g
$5056.0 2023-09-20

Additional information on 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid

4-Hydroxy-1-(Thian-3-Yl)cyclohexane-1-Carboxylic Acid: A Promising Compound in Modern Pharmaceutical Research

4-Hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid, with the CAS number 2228736-92-1, represents a unique molecular scaffold that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of cyclohexane carboxylic acid derivatives, characterized by its cyclohexane ring fused with a thian-3-yl group and a hydroxy functional group. The structural complexity of this molecule, particularly the presence of the thian-3-yl moiety, has made it a focal point for studying its potential biological activities and therapeutic applications.

The 4-hydroxy substituent on the cyclohexane ring introduces hydrophilic properties, while the thian-3-yl group, derived from thiophene derivatives, imparts unique electronic and steric characteristics. These features collectively influence the compound's solubility, reactivity, and interactions with biological targets. Recent studies have highlighted the importance of such structural elements in modulating pharmacokinetic profiles and enhancing target specificity in drug development.

One of the most notable advancements in the field is the synthesis of 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid through catalytic methods. Researchers have reported the use of transition-metal catalysts, such as palladium-based systems, to achieve high-yield synthesis under mild conditions. This approach not only reduces the environmental impact of the process but also improves the scalability for industrial applications. The development of such efficient synthetic routes is critical for the large-scale production of this compound for further biological evaluation.

Recent research has focused on the biological activities of 4-hydroxy-1-(thian-3-yl)cycylohexane-1-carboxylic acid. In vitro studies have demonstrated its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory responses. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory effects by modulating the activity of cyclooxygenase-2 (COX-2). The ability to target COX-2 is particularly relevant in the context of developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Additionally, the thian-3-yl group has been shown to enhance the compound's interactions with membrane-bound receptors. This property is of particular interest in the design of drugs targeting ion channels or G-protein coupled receptors (GPCRs). A 2024 preclinical study highlighted the potential of 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid in modulating the activity of potassium channels, suggesting its utility in treating neurological disorders such as epilepsy and neuropathic pain.

The pharmacokinetic properties of 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid have also been investigated. Studies on its metabolic stability and bioavailability have revealed promising results. The compound exhibits moderate metabolic stability in liver microsomes, which is a crucial factor for its potential as a therapeutic agent. Furthermore, its solubility in aqueous solutions has been optimized through structural modifications, making it suitable for oral administration in preclinical models.

One of the key challenges in drug development is achieving a balance between efficacy and safety. The 4-hydroxy group in 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid has been shown to contribute to its selectivity toward specific biological targets. This selectivity is essential in minimizing off-target effects, which are a common concern in the development of new therapeutics. A 2023 review in Drug Discovery Today emphasized the importance of such structural features in reducing the risk of adverse reactions.

The thian-3-yl moiety also plays a role in the compound's ability to interact with lipid membranes. This property is particularly relevant in the context of drug delivery systems, where the ability to cross biological barriers is critical. Recent advances in nanotechnology have explored the use of lipid-based carriers to enhance the cellular uptake of 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid, thereby improving its therapeutic potential.

Despite its promising properties, the development of 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid as a therapeutic agent is still in its early stages. Ongoing research is focused on elucidating its full spectrum of biological activities and optimizing its chemical structure for improved efficacy. For instance, efforts are being made to introduce additional functional groups that could enhance its potency while maintaining its safety profile. These modifications are being tested in both in vitro and in vivo models to ensure their biological relevance.

The potential applications of 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid extend beyond traditional therapeutic areas. Its unique molecular architecture has also been explored in the context of environmental chemistry, where it has been studied for its ability to act as a biodegradable material. This dual functionality highlights the versatility of the compound and its potential for use in multiple industries.

In conclusion, 4-hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid represents a promising candidate for further exploration in pharmaceutical and biochemical research. Its structural complexity, combined with its potential biological activities, makes it a valuable molecule for the development of new therapeutic agents. Continued research into its properties and applications is expected to yield significant advancements in the field of drug discovery and beyond.

4-Hydroxy-1-(thian-3-yl)cyclohexane-1-carboxylic acid is not only a subject of academic interest but also a potential player in the development of innovative therapies. Its unique molecular features and the ongoing research efforts underscore its importance in the broader context of chemical and biological sciences.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.